Cas no 62261-16-9 (Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)thio]-5-methyl-)

• Product Name: Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)thio]-5-methyl-
• CAS No: 62261-16-9
• MF: C₁₁H₁₄Br₂S
• MW: 338.101860523224
• CID: 452045
• PubChem ID: 778814
• Update Time: 2025-04-19

Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)thio]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-2-[(1,1-dimethylethyl)thio]-5-methyl-
• 1,3-dibromo-2-tert-butylsulfanyl-5-methylbenzene
• 62261-16-9
• DTXSID30354684

• Inchi： 1S/C11H14Br2S/c1-7-5-8(12)10(9(13)6-7)14-11(2,3)4/h5-6H,1-4H3
• InChI Key： MDJAOSNEUVEXSK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1SC(C)(C)C)Br

Computed Properties

• Exact Mass: 335.91832
• Monoisotopic Mass: 335.91830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0